Cas no 1249994-21-5 (2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide)

• Product Name: 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide
• CAS No: 1249994-21-5
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 4773529
• Update Time: 2025-05-21

2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N-isopropylacetamide
• 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide

• Inchi： 1S/C8H15N5O/c1-6(2)10-8(14)5-13-4-7(3-9)11-12-13/h4,6H,3,5,9H2,1-2H3,(H,10,14)
• InChI Key： QJMWHOWOPZQSKX-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(CN)N=N1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: -1.2
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide

Introduction to 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide (CAS No. 1249994-21-5)

2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide, with the CAS number 1249994-21-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a triazole ring and an aminomethyl group, which contribute to its biological activity and pharmacological properties.

The triazole ring is a well-known moiety in medicinal chemistry, often incorporated into drug molecules due to its stability and ability to form hydrogen bonds. The presence of the triazole ring in 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide enhances its bioavailability and metabolic stability, making it a promising candidate for various therapeutic applications.

The aminomethyl group in the compound plays a crucial role in its biological activity. This functional group can interact with various biological targets, such as enzymes and receptors, leading to potential therapeutic effects. Recent studies have shown that compounds containing an aminomethyl group can exhibit anti-inflammatory, anti-cancer, and antimicrobial properties.

In the context of drug discovery and development, 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide has been evaluated for its potential as a lead compound. Preclinical studies have demonstrated that this compound exhibits promising activity against various disease models. For instance, it has shown significant anti-inflammatory effects in animal models of inflammation, suggesting its potential use in treating inflammatory disorders.

Furthermore, the compound has been investigated for its anti-cancer properties. In vitro studies have shown that 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide can inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings highlight the compound's potential as a novel anticancer agent.

The antimicrobial activity of 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide has also been explored. Studies have demonstrated that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a valuable candidate for developing new antibiotics to combat drug-resistant bacterial infections.

In addition to its biological activities, the synthetic accessibility of 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-yl)acetamide is another factor contributing to its appeal in medicinal chemistry. The compound can be synthesized using well-established methods involving click chemistry reactions. The ease of synthesis allows for the rapid generation of structural analogs for further optimization and evaluation.

The pharmacokinetic properties of 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(propan-2-y l)acetamide have also been studied. Preliminary data indicate that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and organs without causing significant side effects.

In conclusion, 2-[4-(Aminomethyl)-1H-1,2,3-triazol - 1 - yl] - N - (propan - 2 - yl) acetamide (CAS No. 1 2 4 9 9 9 4 - 2 0 - 5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive candidate for further development as a therapeutic agent in various disease areas. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.